![molecular formula C15H21NO B7629924 1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone](/img/structure/B7629924.png)
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone
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Overview
Description
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone, also known as MDPV, is a synthetic cathinone that has been widely used as a recreational drug. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has an affinity for the dopamine transporter, which could make it useful in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. This compound has also been studied for its potential as an antidepressant and anxiolytic.
Mechanism of Action
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of cocaine and amphetamines, which are known to be highly addictive.
Biochemical and Physiological Effects:
This compound has been shown to cause a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes a release of dopamine, norepinephrine, and serotonin, leading to feelings of euphoria and increased energy. However, this compound can also cause negative effects such as anxiety, paranoia, and psychosis.
Advantages and Limitations for Lab Experiments
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, its addictive properties and potential for abuse make it difficult to use in human studies. Additionally, the effects of this compound can vary depending on the route of administration and dose, making it difficult to control for these factors in lab experiments.
Future Directions
There are several future directions for research on 1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone. One area of interest is the development of this compound analogs with improved therapeutic potential and reduced potential for abuse. Another area of interest is the study of the long-term effects of this compound use on the brain and behavior. Finally, there is a need for more research on the potential therapeutic applications of this compound, particularly in the treatment of ADHD and narcolepsy.
Conclusion:
In conclusion, this compound is a synthetic cathinone that has been the subject of scientific research due to its potential therapeutic applications. It acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. While this compound has several advantages for lab experiments, its potential for abuse and negative side effects make it difficult to use in human studies. However, there are several future directions for research on this compound, including the development of analogs with improved therapeutic potential and the study of its long-term effects on the brain and behavior.
Synthesis Methods
1-[2-(2,3-Dimethylphenyl)piperidin-1-yl]ethanone can be synthesized by reacting 3,4-methylenedioxyphenyl-2-propanone with 2,3-dimethylphenylpiperidine in the presence of a reducing agent such as sodium borohydride. This method yields this compound as a white crystalline powder.
Properties
IUPAC Name |
1-[2-(2,3-dimethylphenyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-11-7-6-8-14(12(11)2)15-9-4-5-10-16(15)13(3)17/h6-8,15H,4-5,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFVUWLBSUNXDNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2CCCCN2C(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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